Cas no 150544-00-6 (Methyl (5-fluoro-2,4-dinitrophenyl)acetate)

• Product Name: Methyl (5-fluoro-2,4-dinitrophenyl)acetate
• CAS No: 150544-00-6
• MF: C₉H₇FN₂O₆
• MW: 258.160085916519
• CID: 2918248
• Update Time: 2023-08-10

Methyl (5-fluoro-2,4-dinitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (5-fluoro-2,4-dinitrophenyl)acetate
• methyl-2-(5-fluoro-2,4-dinitrophenyl)acetate
• Benzeneacetic acid, 5-fluoro-2,4-dinitro-, methyl ester
• Methyl (5-fluoro-2,4-dinitrophenyl)acetate

• Inchi： 1S/C9H7FN2O6/c1-18-9(13)3-5-2-6(10)8(12(16)17)4-7(5)11(14)15/h2,4H,3H2,1H3
• InChI Key： GXQXQJUREOKWIW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(=O)OC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 1.5
• Topological Polar Surface Area: 118